![molecular formula C23H17N3O2 B5916299 phenyl(2-pyridinyl)methanone O-[(1-naphthylamino)carbonyl]oxime](/img/structure/B5916299.png)
phenyl(2-pyridinyl)methanone O-[(1-naphthylamino)carbonyl]oxime
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Overview
Description
Phenyl(2-pyridinyl)methanone O-[(1-naphthylamino)carbonyl]oxime, also known as PPMO, is a synthetic compound that has shown promising results in scientific research. PPMO is a derivative of pyridine and is synthesized by reacting pyridine-2-carboxylic acid with 2-chlorobenzoyl chloride followed by reaction with 1-naphthylamine. PPMO has been extensively studied for its potential application in the treatment of various diseases.
Mechanism of Action
The mechanism of action of phenyl(2-pyridinyl)methanone O-[(1-naphthylamino)carbonyl]oxime involves the inhibition of viral replication and gene expression. This compound binds to viral RNA and prevents its translation into viral proteins, thereby inhibiting viral replication. This compound has also been shown to bind to bacterial RNA and inhibit bacterial growth.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and is well-tolerated in animal models. It has been shown to have a long half-life in vivo and is rapidly absorbed by cells. This compound has also been shown to have anti-inflammatory effects and may have potential application in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
Phenyl(2-pyridinyl)methanone O-[(1-naphthylamino)carbonyl]oxime has several advantages for laboratory experiments. It is stable and can be stored for extended periods of time. This compound is also easy to synthesize and purify. However, this compound has some limitations, including its high cost and limited availability.
Future Directions
Phenyl(2-pyridinyl)methanone O-[(1-naphthylamino)carbonyl]oxime has shown promising results in scientific research and has potential application in the treatment of various diseases. Future research should focus on optimizing the synthesis of this compound to reduce its cost and increase its availability. Further studies are also needed to elucidate the mechanism of action of this compound and to identify potential side effects. Additionally, studies should be conducted to evaluate the efficacy of this compound in human clinical trials.
Synthesis Methods
Phenyl(2-pyridinyl)methanone O-[(1-naphthylamino)carbonyl]oxime is synthesized by a multi-step process that involves the reaction of pyridine-2-carboxylic acid with 2-chlorobenzoyl chloride followed by reaction with 1-naphthylamine. The resulting compound is then subjected to oximation using hydroxylamine hydrochloride to yield this compound.
Scientific Research Applications
Phenyl(2-pyridinyl)methanone O-[(1-naphthylamino)carbonyl]oxime has been studied extensively for its potential application in the treatment of various diseases. It has been shown to have antiviral activity against various viruses, including Ebola virus, Marburg virus, and SARS-CoV-2. This compound has also been studied for its potential application in the treatment of cancer, bacterial infections, and genetic disorders.
properties
IUPAC Name |
[(E)-[phenyl(pyridin-2-yl)methylidene]amino] N-naphthalen-1-ylcarbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17N3O2/c27-23(25-20-15-8-12-17-9-4-5-13-19(17)20)28-26-22(18-10-2-1-3-11-18)21-14-6-7-16-24-21/h1-16H,(H,25,27)/b26-22+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLHIZNGWAGXYNG-XTCLZLMSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=NOC(=O)NC2=CC=CC3=CC=CC=C32)C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C(=N\OC(=O)NC2=CC=CC3=CC=CC=C32)/C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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